glucosidase inhibito
N-Methylmoranoline
CAS No.: 69567-10-8
Cat. No.: VC20763577
Molecular Formula: C7H15NO4
Molecular Weight: 177.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 69567-10-8 |
|---|---|
| Molecular Formula | C7H15NO4 |
| Molecular Weight | 177.20 g/mol |
| IUPAC Name | (2R,3R,4R,5S)-2-(hydroxymethyl)-1-methylpiperidine-3,4,5-triol |
| Standard InChI | InChI=1S/C7H15NO4/c1-8-2-5(10)7(12)6(11)4(8)3-9/h4-7,9-12H,2-3H2,1H3/t4-,5+,6-,7-/m1/s1 |
| Standard InChI Key | AAKDPDFZMNYDLR-XZBKPIIZSA-N |
| Isomeric SMILES | CN1C[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O |
| Canonical SMILES | CN1CC(C(C(C1CO)O)O)O |
| Melting Point | 141 - 142 °C |
Introduction
Synonyms
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N-Methyl-1-deoxynojirimycin
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N-Methylmoranoline
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CAS Number: 69567-10-8
Physical State
N-Methyldeoxynojirimycin is typically encountered as a solid compound.
| Property | Value |
|---|---|
| Molecular Formula | C7H15NO4 |
| Molecular Weight | 177.20 g/mol |
| CAS Number | 69567-10-8 |
| Physical State | Solid |
Glycosidase Inhibition
Research indicates that N-Methyldeoxynojirimycin acts as a specific inhibitor of glycosidases, particularly α-glucosidases. It has been shown to inhibit the trimming of glucose residues in oligosaccharides, affecting viral glycoprotein processing in infected cells . This inhibition can impact viral replication and has implications for antiviral strategies.
Natural Occurrence
N-Methyldeoxynojirimycin has been identified in various natural sources, including the white mulberry tree (Morus alba) and human tissues . Its presence in fruits suggests potential dietary implications and biomarker applications for food consumption studies.
Analytical Methods
Detection methods for N-Methyldeoxynojirimycin include chromatographic techniques such as GC-MS and NMR spectroscopy, which allow for the characterization and quantification of this compound in biological samples .
Toxicity Profile
According to safety data sheets, N-Methyldeoxynojirimycin may cause respiratory tract irritation and skin corrosion upon exposure . Proper handling procedures should be followed to mitigate these risks.
Recommended Precautions
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Use personal protective equipment (PPE) when handling.
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Ensure adequate ventilation in workspaces.
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Follow disposal regulations for hazardous materials.
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